Cas no 1449569-97-4 (2,5-Oxazoledicarboxylic acid)

• Product Name: 2,5-Oxazoledicarboxylic acid
• CAS No: 1449569-97-4
• MF: C₅H₃NO₅
• MW: 157.081021547318
• CID: 4730450
• PubChem ID: 22929443
• Update Time: 2024-03-01

2,5-Oxazoledicarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2,5-Oxazoledicarboxylic acid
• Oxazole-2,5-dicarboxylic acid

• Inchi： 1S/C5H3NO5/c7-4(8)2-1-6-3(11-2)5(9)10/h1H,(H,7,8)(H,9,10)
• InChI Key： HAWWGXFIQWPHLJ-UHFFFAOYSA-N
• SMILES： O1C(C(=O)O)=NC=C1C(=O)O

Computed Properties

• Exact Mass: 157.00112220g/mol
• Monoisotopic Mass: 157.00112220g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 101
• XLogP3: 0.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles 2,5-disubstituted oxazoles